![molecular formula C13H17ClN2O2 B2935461 2-Chloro-1-[7-(dimethylamino)-2,3-dihydro-1,4-benzoxazin-4-yl]propan-1-one CAS No. 2411262-51-4](/img/structure/B2935461.png)
2-Chloro-1-[7-(dimethylamino)-2,3-dihydro-1,4-benzoxazin-4-yl]propan-1-one
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Description
The compound “2-Chloro-1,3-bis(dimethylamino)trimethinium hexafluorophosphate” is a light-yellow solid . It has a linear formula of C7H14ClF6N2P .
Synthesis Analysis
The synthesis of “2-Chloro-1,3-bis(dimethylamino)trimethinium hexafluorophosphate” involves several steps . The process starts with the addition of chloroacetyl chloride to dimethylformamide (DMF) at 50°C. The mixture is then heated to 65-70°C to give a clear, yellow solution. Phosphorus oxychloride is added at ≈5 mL/hr maintaining the temperature of the mixture at 70°C. After completion of the addition, the mixture is heated for 3 hr to give a deep red solution .Molecular Structure Analysis
The molecular structure of “2-Chloro-1,3-bis(dimethylamino)trimethinium hexafluorophosphate” is represented by the linear formula C7H14ClF6N2P .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of “2-Chloro-1,3-bis(dimethylamino)trimethinium hexafluorophosphate” include the reaction of chloroacetyl chloride with DMF, followed by the addition of phosphorus oxychloride .Physical And Chemical Properties Analysis
“2-Chloro-1,3-bis(dimethylamino)trimethinium hexafluorophosphate” is a light-yellow solid . It has a molecular weight of 158.07 .Safety and Hazards
Properties
IUPAC Name |
2-chloro-1-[7-(dimethylamino)-2,3-dihydro-1,4-benzoxazin-4-yl]propan-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17ClN2O2/c1-9(14)13(17)16-6-7-18-12-8-10(15(2)3)4-5-11(12)16/h4-5,8-9H,6-7H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GIYKAVBZIMHKTR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)N1CCOC2=C1C=CC(=C2)N(C)C)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.74 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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